Cas no 18339-14-5 (1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-
• CAS No: 18339-14-5
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 221790
• PubChem ID: 87588
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-[3-(dimethylamino)propyl]-
• 2-[3-(dimethylamino)propyl]-1,2-benzisothiazol-3(2H)-one
• 2-[3-(dimethylamino)propyl]-1,2-benzothiazol-3-one
• 2-(3-(Dimethylamino)propyl)-1,2-benzisothiazol-3(2H)-one
• 2-[3-(dimethylamino)propyl]-1,2-benzothiazol-3(2H)-one
• Einecs 242-219-6
• NS00026034
• JP7G58LX4U
• DTXSID30171419
• 18339-14-5
• 1,2-Benzisothiazol-3(2H)-one, 2-[3-(dimethylamino)propyl]-

• Inchi： 1S/C12H16N2OS/c1-13(2)8-5-9-14-12(15)10-6-3-4-7-11(10)16-14/h3-4,6-7H,5,8-9H2,1-2H3
• InChI Key： OGWXHSCYJOUWCU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1CCCN(C)C)=O

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.098334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.182
• Boiling Point: 365.5°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.595
• PSA: 23.55